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Compound of Interest
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Introduction

MW-150 hydrochloride (also known as MW01-18-150SRM) is a potent, selective, and central
nervous system (CNS) penetrant small molecule inhibitor of p38a mitogen-activated protein
kinase (MAPK).[1][2][3] The p38a MAPK signaling pathway plays a critical role in the
inflammatory response of glial cells (astrocytes and microglia).[4] In various CNS disorders,
over-activation of this pathway in glia leads to the excessive production of proinflammatory
cytokines and neuroinflammation, contributing to synaptic dysfunction and disease
progression.[4][5][6] MW-150 attenuates this neuroinflammatory response by selectively
inhibiting p38a MAPK, thereby blocking the downstream phosphorylation of substrates like
MAPK-activated protein kinase 2 (MK2) and reducing the production of key inflammatory
mediators such as Interleukin-1 beta (IL-13).[1][2]

These properties make MW-150 a valuable research tool for studying neuroinflammatory
processes in vitro using primary glial cell cultures. Its application allows for the controlled
investigation of the p38a MAPK pathway's role in glial activation and its potential as a
therapeutic target for neurological and neuropsychiatric disorders.[5]

Mechanism of Action

In activated glial cells, various stressors or inflammatory stimuli (e.qg., lipopolysaccharide, LPS)
trigger the p38a MAPK signaling cascade. Activated p38a MAPK phosphorylates downstream
targets, including MK2, which in turn leads to the stabilization of mMRNAs for proinflammatory
cytokines and their subsequent synthesis and release. MW-150 binds to the active site of p38a
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MAPK, preventing the phosphorylation of its substrates and thereby suppressing the
inflammatory cascade.[1][4]

Quantitative Data Summary

The following table summarizes the key in vitro efficacy data for MW-150 in glial cells.

Parameter Value Cell System Description

Inhibitor constant for
p38a MAPK.[1][2][3]

Ki 101 nM N/A

Concentration
required to inhibit 50%
) ) of the phosphorylation
IC50 (p-MK2) 332 nM Activated Glia
of the endogenous
p38a MAPK

substrate, MK2.[1][2]

Concentration
required to inhibit 50%
IC50 (IL-1P) 936 nM Activated Glia of the production of
the proinflammatory
cytokine IL-13.[1][2]

Visualizations
Signaling Pathway of p38a MAPK Inhibition by MW-150
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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